Cas no 887650-05-7 (Lyn-IN-1)
Lyn-in-1 (bafetinib analysis) is a highly active dual inhibitor of BCR ABL and Lyn

Lyn-IN-1 structure
Product Name:Lyn-IN-1
CAS No:887650-05-7
Molecular Formula:C30H31F3N8O
Molecular Weight:576.615355730057
MDL:MFCD11973647
CID:69349
PubChem ID:24853523
Lyn-IN-1 Properties
Names and Identifiers
-
- Bafetinib
- N-[3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide
- (S)-N-(3-(5,5'-Bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)-pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- 4-[[(3S)-3-(dimethylamino)pyrrolidin-1-yl]methyl]-N-[4-methyl-3-[(5-pyrimidin-5-ylpyrimidin-2-yl)amino]phenyl]-3-(trifluoromethyl)benzamide
- Bafetinib (INNO-406,NS-187)
- BAFETINIB(INNO-406)
- INNO-406,NS-187,Bafetinib
- QCR-131
- Lyn-IN-1
- (S)-N-(3-(5,5'-bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- BCPP000355
- isomer of bafetinib
- Bafetinib analogBafetinib analog
- SCHEM
- N-[3-([5,5′-Bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)benzamide (ACI)
- CS-0191
- AKOS005145758
- AC-26967
- HY-12039
- F77585
- Lyn-IN-1 (Synonyms: Bafetinib analog)?
- BCP9000374
- SCHEMBL14698142
- Benzamide,N-[3-([5,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)-
- NCGC00346514-07
- NCGC00346514-09
- 887650-05-7
- AS-75179
- NSC-773263
- EX-A2862
- BCP01377
- SW220217-1
- NSC773263
- NCGC00346514-01
- BCP9000375
- INNO-406;NS-187
- N-(3-{[5,5'-BIPYRIMIDIN]-2-YLAMINO}-4-METHYLPHENYL)-4-{[(3S)-3-(DIMETHYLAMINO)PYRROLIDIN-1-YL]METHYL}-3-(TRIFLUOROMETHYL)BENZAMIDE
- ZOPBZHLJXQAQON-VWLOTQADSA-N
- Q-101401
- (S)-N-(3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide
- Bafetinib analog
-
- MDL: MFCD11973647
- InChIKey: ZOPBZHLJXQAQON-VWLOTQADSA-N
- Inchi: 1S/C30H31F3N8O/c1-19-4-7-24(11-27(19)39-29-36-14-23(15-37-29)22-12-34-18-35-13-22)38-28(42)20-5-6-21(26(10-20)30(31,32)33)16-41-9-8-25(17-41)40(2)3/h4-7,10-15,18,25H,8-9,16-17H2,1-3H3,(H,38,42)(H,36,37,39)/t25-/m0/s1
- SMILES: C(N1CC[C@H](N(C)C)C1)C1C=CC(C(=O)NC2C=CC(C)=C(NC3N=CC(C4C=NC=NC=4)=CN=3)C=2)=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 576.25700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Rotatable Bond Count: 8
- Monoisotopic Mass: 576.25729213 g/mol
- Heavy Atom Count: 42
- Complexity: 864
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 99.2
- Molecular Weight: 576.6
Experimental Properties
- LogP: 5.47650
- PSA: 99.17000
- Density: 1.36
Lyn-IN-1 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00GUHZ-1mg |
Benzamide,N-[3-([5,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)- |
887650-05-7 | 98% | 1mg |
$8.00 | 2025-02-27 | |
Aaron | AR00GUQB-10mg |
Benzamide,N-[3-([5,5'-bipyrimidin]-2-ylamino)-4-methylphenyl]-4-[[(3S)-3-(dimethylamino)-1-pyrrolidinyl]methyl]-3-(trifluoromethyl)- |
887650-05-7 | 98% | 10mg |
$124.00 | 2025-01-24 | |
Ambeed | A156158-1mg |
(S)-N-(3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide |
887650-05-7 | 98% | 1mg |
$10.0 | 2025-02-22 | |
Chemenu | CM255585-100mg |
(S)-N-(3-([5,5'-Bipyrimidin]-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide |
887650-05-7 | 98% | 100mg |
$619 | 2021-08-04 | |
ChemScence | CS-0191-5mg |
Lyn-IN-1 |
887650-05-7 | 99.58% | 5mg |
$126.0 | 2022-04-26 | |
DC Chemicals | DC24081-10 mg |
Lyn-IN-1 (Synonyms: Bafetinib analog) |
887650-05-7 | >98% | 10mg |
144.0USD | ||
eNovation Chemicals LLC | D395262-10mg |
4-[(S)-3-(dimethylamino)pyrrolidin-1-ylmethyl]-3-trifluoromethyl-N-{4-methyl-3-[4-(5-pyrimidinyl)pyrimidin-2-ylamino]phenyl}benzamide |
887650-05-7 | 98% | 10mg |
$250 | 2022-10-11 | |
Matrix Scientific | 131564-1g |
(S)-N-(3-(5,5'-Bipyrimidin-2-ylamino)-4-methylphenyl)-4-((3-(dimethylamino)-pyrrolidin-1-yl)methyl)-3-(trifluoromethyl)benzamide, 97% |
887650-05-7 | 97% | 1g |
$4500.00 | 2023-09-06 | |
MedChemExpress | HY-12039-10mM*1mLinDMSO |
Lyn-IN-1 |
887650-05-7 | 99.58% | 10mM*1mLinDMSO |
¥1231 | 2022-05-18 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B127881-50mg |
Lyn-IN-1 |
887650-05-7 | ≥98% | 50mg |
¥2577.90 | 2023-09-04 |
Lyn-IN-1 Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:887650-05-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:887650-05-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Lyn-IN-1 Related Literature
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Zeev Valy Vardeny,Alexander L. Efros Nanoscale, 2020,12, 18067-18078
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Aron J. Cohen,Nicholas C. Handy Phys. Chem. Chem. Phys., 2002,4, 4612-4618
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Claire L. Motion,Michael Bühl,Graham M. Smith Phys. Chem. Chem. Phys., 2018,20, 2151-2154
-
Sheng Chen,Jingjing Duan,Wei Han,Shi Zhang Qiao Chem. Commun., 2014,50, 207-209
-
Rongming Cai,Min Ju,Jinxi Chen,Jiazheng Ren,Jun Yu,Xia Long,Shihe Yang Mater. Chem. Front., 2021,5, 3576-3592
-
Yinghong Zhou Biomater. Sci., 2023,11, 666-677
-
Mahboobeh Nazari,Rahman Emamzadeh,Saman Hosseinkhani,Luca Cevenini,Elisa Michelini,Aldo Roda Analyst, 2012,137, 5062-5070
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8. LIBS as a diagnostic tool during the laser cleaning of copper based alloys: experimental results†‡Francesco Colao,Roberta Fantoni,Violeta Lazic,Luisa Caneve,Anna Giardini,Valeria Spizzichino J. Anal. At. Spectrom., 2004,19, 502-504
-
Yubing Lu,Michal Bajdich J. Mater. Chem. A, 2023,11, 5166-5178
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Recommended suppliers
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